N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(2-methoxydibenzofuran-3-yl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C22H19NO5/c1-25-18-9-5-6-10-19(18)27-13-22(24)23-16-12-20-15(11-21(16)26-2)14-7-3-4-8-17(14)28-20/h3-12H,13H2,1-2H3,(H,23,24)
• InChI Key: QROJKAQRBGXZJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC
• Molecular Formula: C22H19NO5
• Molecular Weight: 377.4 g/mol

Description

N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methoxyphenoxy)acetamide, also known as MDA19, is a synthetic compound that has been extensively researched for its potential therapeutic applications. MDA19 belongs to the class of compounds known as CB2 agonists, which selectively activate the CB2 receptors found in the immune system and peripheral tissues.

Scientific Research Applications

N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methoxyphenoxy)acetamide has been extensively researched for its potential therapeutic applications in a variety of medical conditions. The compound has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. This compound has been studied for its potential use in the treatment of chronic pain, multiple sclerosis, and neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methoxyphenoxy)acetamide selectively activates the CB2 receptors found in the immune system and peripheral tissues. CB2 receptors are involved in regulating immune function and inflammation. Activation of CB2 receptors by this compound has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. The compound has also been shown to have analgesic effects by reducing pain sensitivity in animal models of chronic pain. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methoxyphenoxy)acetamide has several advantages for lab experiments. The compound is selective for CB2 receptors, which allows for specific targeting of immune and peripheral tissues. This compound is also stable and has good solubility in aqueous solutions, which makes it easy to work with in lab experiments. However, this compound has some limitations for lab experiments. The compound has poor blood-brain barrier penetration, which limits its potential use in the treatment of neurodegenerative disorders.

Future Directions

There are several future directions for research on N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methoxyphenoxy)acetamide. One area of research is the potential use of this compound in the treatment of chronic pain and inflammation. Another area of research is the potential use of this compound in the treatment of neurodegenerative disorders. Further research is also needed to understand the long-term effects of this compound and its potential side effects. In addition, the development of new CB2 agonists with improved blood-brain barrier penetration could lead to the development of more effective treatments for neurodegenerative disorders.

Synthesis Methods

The synthesis of N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methoxyphenoxy)acetamide involves a multi-step process that starts with the reaction between 2-methoxyphenol and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form 2-methoxy-5,6-dicyano-1,4-benzoquinone. This intermediate is then reacted with 2-methoxydibenzo[b,d]furan-3-amine to form the final product, this compound. The synthesis of this compound has been optimized to produce high yields of the compound with high purity.